Cas no 18490-95-4 (Brevifolincarboxylic acid)

Brevifolincarboxylic acid Properties

Names and Identifiers

• Brevifolincarboxylic acid
• BREVIFOLIN-CARBOXYLIC ACID
• Brevifolic acid
• brocchlin carboxylic acid
• 1,2,3,5-Tetrahydro-7,8,9-trihydroxy-3,5-dioxocyclopenta[c][2]benzopyran-1-carboxylic acid
• Bioevifolincarboxylic acid
• Brevifolin carboxylic acid
• JFJWMFPFMLRLMI-UHFFFAOYSA-
• BREVIFOLINCARBOXYLICACID
• 18490-95-4
• SCHEMBL1499932
• 7,8,9-trihydroxy-3,5-dioxo-1,2-dihydrocyclopenta[c]isochromene-1-carboxylic acid
• AKOS030631734
• F21509
• InChI=1/C13H8O8/c14-5-2-4-7(10(17)9(5)16)8-3(12(18)19)1-6(15)11(8)21-13(4)20/h2-3,14,16-17H,1H2,(H,18,19)
• MS-24170
• HY-N4095
• CS-0032101
• 7,8,9-Trihydroxy-3,5-dioxo-1,2,3,5-tetrahydrocyclopenta[c]isochromene-1-carboxylic acid
• 7,8,9-trihydroxy-3,5-dioxo-1H,2H-cyclopenta[c]isochromene-1-carboxylic acid
• CHEMBL5278759
• Brevifolincarboxylic acid?
• DA-71729
• CHEBI:228853
• +Expand

• MDL： MFCD00915037
• InChIKey： JFJWMFPFMLRLMI-UHFFFAOYSA-N
• Inchi： 1S/C13H8O8/c14-5-2-4-7(10(17)9(5)16)8-3(12(18)19)1-6(15)11(8)21-13(4)20/h2-3,14,16-17H,1H2,(H,18,19)
• SMILES： OC(C1C2=C(OC(C3=C2C(O)=C(O)C(O)=C3)=O)C(=O)C1)=O

Computed Properties

• Exact Mass: 292.021917g/mol
• Surface Charge: 0
• XLogP3: -0.4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 1
• Monoisotopic Mass: 292.021917g/mol
• Monoisotopic Mass: 292.021917g/mol
• Topological Polar Surface Area: 141Ų
• Heavy Atom Count: 21
• Complexity: 565
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 292.20

Experimental Properties

• LogP: 0.66440
• PSA: 145.27000
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.99±0.1 g/cm3 (20 ºC 760 Torr),